N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide

• IUPAC Name: N-(1,9-dioxaspiro[5.5]undecan-4-yl)-2,6-dimethoxypyridine-3-carboxamide
• InChI: InChI=1S/C17H24N2O5/c1-21-14-4-3-13(16(19-14)22-2)15(20)18-12-5-8-24-17(11-12)6-9-23-10-7-17/h3-4,12H,5-11H2,1-2H3,(H,18,20)
• InChI Key: MWESPQZOBMQQPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(=O)NC2CCOC3(C2)CCOCC3)OC
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide is a useful research compound. Its molecular formula is C17H24N2O5 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.16852187 g/mol and the complexity rating of the compound is 427. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Diversity and Therapeutic Potential

Sulfonamides Relevance : Sulfonamides, a class of compounds to which N-1,9-dioxaspiro[5.5]undec-4-yl-2,6-dimethoxynicotinamide relates, have seen extensive investigation for their clinical utility. Recent patents emphasize sulfonamide Carbonic Anhydrase Inhibitors (CAIs) targeting antiglaucoma agents and antitumor applications, suggesting a structural motif present in future drug developments (Carta, Scozzafava, & Supuran, 2012).

Anti-inflammatory and Chemopreventive Applications

Cancer Chemoprevention : The search for effective cancer chemopreventive agents has highlighted sulfonamides' potential in inhibiting tumor growth. This underscores the broader utility of compounds like this compound in preventive oncology, leveraging anti-inflammatory properties (Levi, Borne, & Williamson, 2001).

Neuroprotective Effects

Latrepirdine's Mechanisms in Neurodegenerative Diseases : Originally an antihistamine, Latrepirdine demonstrated neuroprotective functions, offering insights into similar compounds' potential in treating Alzheimer's and Huntington's diseases. Although clinical efficacy varied, the research highlights the importance of understanding neurodegenerative mechanisms for therapeutic advancements (Bharadwaj et al., 2013).

Ecotoxicological Concerns

Environmental Impact of Pharmaceuticals : The detection of pharmaceuticals like this compound in water bodies raises concerns about their ecotoxicological effects. Studies stress the need for targeted research on the subtle environmental effects of these compounds, suggesting a cautious approach to their use and disposal (Fent, Weston, & Caminada, 2006).